Cas no 1213212-53-3 ((S)-1-(6-(Trifluoromethyl)pyridin-2-yl)ethan-1-amine)

• Product Name: (S)-1-(6-(Trifluoromethyl)pyridin-2-yl)ethan-1-amine
• CAS No: 1213212-53-3
• MF: C₈H₉F₃N₂
• MW: 190.165672063828
• CID: 5140974
• PubChem ID: 97291511
• Update Time: 2025-06-15

(S)-1-(6-(Trifluoromethyl)pyridin-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-[6-(TRIFLUOROMETHYL)(2-PYRIDYL)]ETHYLAMINE
• (S)-1-(6-(Trifluoromethyl)pyridin-2-yl)ethan-1-amine
• F77497
• 1213212-53-3

• Inchi： 1S/C8H9F3N2/c1-5(12)6-3-2-4-7(13-6)8(9,10)11/h2-5H,12H2,1H3/t5-/m0/s1
• InChI Key： FZDWTYLPDDKVAA-YFKPBYRVSA-N
• SMILES： FC(C1=CC=CC([C@H](C)N)=N1)(F)F

Computed Properties

• Exact Mass: 190.07178278g/mol
• Monoisotopic Mass: 190.07178278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.9

Additional information on (S)-1-(6-(Trifluoromethyl)pyridin-2-yl)ethan-1-amine

Introduction to (S)-1-(6-(Trifluoromethyl)pyridin-2-yl)ethan-1-amine and Its Significance in Modern Medicinal Chemistry

Compound with the CAS number 1213212-53-3, specifically identified as (S)-1-(6-(Trifluoromethyl)pyridin-2-yl)ethan-1-amine, represents a fascinating subject of study in the realm of medicinal chemistry. This compound, characterized by its unique structural and chemical properties, has garnered significant attention due to its potential applications in the development of novel therapeutic agents. The intricate molecular framework of this compound, featuring a pyridine core substituted with a trifluoromethyl group and an amine functional group, positions it as a promising candidate for further exploration in drug discovery and development.

The trifluoromethyl group appended to the pyridine ring introduces a high degree of electronic and steric complexity, which can significantly influence the compound's pharmacokinetic and pharmacodynamic properties. This modification is particularly noteworthy in medicinal chemistry, as trifluoromethyl groups are well-known for their ability to enhance metabolic stability, improve binding affinity, and modulate lipophilicity. These attributes make compounds containing trifluoromethyl groups highly desirable in the quest for next-generation pharmaceuticals.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various biological pathways relevant to human health. Among these pathways, those involving kinases and other enzyme systems have been extensively studied due to their critical roles in cellular signaling and disease progression. The compound (S)-1-(6-(Trifluoromethyl)pyridin-2-yl)ethan-1-amine has emerged as a potential lead compound in this context, showing promise in preclinical studies as an inhibitor of certain kinases.

The stereochemical configuration of this compound, specifically the (S)-configuration at the chiral center, is another critical aspect that contributes to its unique properties. The precise spatial arrangement of atoms in a molecule can dramatically affect its interaction with biological targets. In the case of (S)-1-(6-(Trifluoromethyl)pyridin-2-yl)ethan-1-amine, the (S)-configuration has been found to enhance binding affinity to specific protein targets, making it a more effective inhibitor compared to its enantiomer.

Recent advancements in computational chemistry and molecular modeling have further illuminated the potential of this compound. By leveraging these techniques, researchers have been able to predict how (S)-1-(6-(Trifluoromethyl)pyridin-2-yl)ethan-1-amine interacts with its biological targets at an atomic level. These insights have not only validated previous experimental findings but also provided new avenues for optimization. For instance, computational studies have suggested that minor modifications to the trifluoromethyl group could enhance the compound's selectivity and potency.

The synthesis of (S)-1-(6-(Trifluoromethyl)pyridin-2-yl)ethan-1-amine presents its own set of challenges due to the complexity of its molecular structure. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as asymmetric synthesis and catalytic hydrogenation have been employed to achieve high yields and enantiopurity. These advancements are crucial for translating laboratory discoveries into viable therapeutic options.

The potential therapeutic applications of (S)-1-(6-(Trifluoromethyl)pyridin-2-yl)ethan-1-amine are vast. Preliminary studies suggest that it may have utility in treating various diseases by modulating key biological pathways. For example, its inhibitory effects on certain kinases make it a candidate for developing treatments against cancers and inflammatory disorders. Additionally, its ability to interact with other enzyme systems opens up possibilities for applications in neurodegenerative diseases and infectious diseases.

In conclusion, the compound with CAS number 1213212-53-3, known as (S)-1-(6-(Trifluoromethyl)pyridin-2-yl)ethan-1-amine, stands out as a significant player in modern medicinal chemistry. Its unique structural features, particularly the presence of a trifluoromethyl group and its stereochemical configuration, endow it with remarkable potential for therapeutic applications. As research continues to uncover new insights into its mechanisms of action and optimize its synthetic routes, this compound is poised to make substantial contributions to the development of novel treatments for various human diseases.